Cas no 5819-34-1 (Butanoic acid, 2-chloro-3-oxo-)

• Product Name: Butanoic acid, 2-chloro-3-oxo-
• CAS No: 5819-34-1
• MF: C₄H₅ClO₃
• MW: 136.533700704575
• CID: 4048512
• PubChem ID: 21949558
• Update Time: 2025-04-22

Butanoic acid, 2-chloro-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-chloro-3-oxo-
• 2-Chloro-acetoacetic acid
• 2-CHLORO-3-OXOBUTANOIC ACID
• SCHEMBL73049
• 5819-34-1
• a-chloroacetoacetic acid
• alpha-chloroacetoacetic acid
• AKOS006376705

• Inchi： 1S/C4H5ClO3/c1-2(6)3(5)4(7)8/h3H,1H3,(H,7,8)
• InChI Key： VCBFAUSKNYAKJZ-UHFFFAOYSA-N
• SMILES： ClC(C(=O)O)C(C)=O

Computed Properties

• Exact Mass: 135.9927217g/mol
• Monoisotopic Mass: 135.9927217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids